Cas no 68375-96-2 (1,3,6,9-Tetraoxacycloundecane, 2-methyl-)

1,3,6,9-Tetraoxacycloundecane, 2-methyl- structure
68375-96-2 structure
Product Name:1,3,6,9-Tetraoxacycloundecane, 2-methyl-
CAS No:68375-96-2
MF:C8H16O4
MW:176.210243225098
CID:393326
PubChem ID:15569896
Update Time:2025-04-19

1,3,6,9-Tetraoxacycloundecane, 2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3,6,9-Tetraoxacycloundecane, 2-methyl-
    • 2-methyl-1,3,6,9-tetraoxacycloundecane
    • 68375-96-2
    • DTXSID10574520
    • Inchi: 1S/C8H16O4/c1-8-11-6-4-9-2-3-10-5-7-12-8/h8H,2-7H2,1H3
    • InChI Key: PLNQXKJAKMAWKT-UHFFFAOYSA-N
    • SMILES: O1CCOCCOCCOC1C

Computed Properties

  • Exact Mass: 176.10488
  • Monoisotopic Mass: 176.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 95.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 36.9Ų

Experimental Properties

  • PSA: 36.92
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